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Compound of Interest

Compound Name: Azaperone tartrate

Cat. No.: B1498174 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Azaperone tartrate, a butyrophenone neuroleptic used in veterinary medicine, requires careful

handling and disposal due to its pharmacological activity and potential environmental impact.

Adherence to established protocols is essential to mitigate risks of accidental exposure,

environmental contamination, and regulatory non-compliance.

Immediate Safety and Logistical Information
Azaperone tartrate is classified as toxic if swallowed.[1][2] Therefore, preventing its entry into

the environment and ensuring it is handled by qualified personnel is paramount. The primary

disposal route for azaperone tartrate and its containers is through an appropriate treatment

and disposal facility, in accordance with applicable laws and regulations.[1]

Key Disposal Principles:

Avoid Environmental Release: Do not discharge azaperone tartrate into drains or sewers.[3]

[4] Improper disposal can lead to the contamination of water supplies and soil, harming

wildlife and potentially affecting human health.[5][6]

Prevent Accidental Exposure: Due to its toxicity, measures should be in place to prevent

accidental ingestion or contact.
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Regulatory Compliance: Disposal of pharmaceutical waste is regulated by multiple agencies,

including the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA) in the United States.[5][7] State and local regulations may also apply

and can be more stringent than federal laws.[5]

Procedural Guidance for Disposal
The following steps provide a direct, operational workflow for the proper disposal of azaperone
tartrate in a laboratory or research setting.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify all waste streams containing azaperone tartrate. This

includes:

Unused or expired pure azaperone tartrate.

Contaminated materials (e.g., personal protective equipment (PPE), absorbent pads,

glassware).

Empty containers.

Segregate the Waste:

Hazardous Waste: Based on its toxicity, azaperone tartrate waste should be managed as

hazardous pharmaceutical waste.[7] Use designated, clearly labeled, leak-proof

containers. Black containers are often used for RCRA (Resource Conservation and

Recovery Act) hazardous pharmaceutical waste.

Non-Hazardous Waste: If any component of the waste stream can be definitively classified

as non-hazardous according to regulations, it should be segregated accordingly. However,

it is best practice to treat all waste that has come into contact with azaperone tartrate as

hazardous.

Step 2: Packaging and Labeling

Primary Container: Ensure the primary waste container is securely sealed to prevent leaks or

spills.
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Secondary Containment: Place the primary container in a larger, durable, and leak-proof

secondary container.

Labeling: Clearly label the outer container with:

"Hazardous Waste"

The name "Azaperone Tartrate"

The date the waste was first added to the container.

Appropriate hazard symbols (e.g., skull and crossbones for toxicity).[2]

Step 3: Storage

Store the sealed and labeled waste container in a designated, secure area away from

general laboratory traffic.

The storage area should be cool, dry, and well-ventilated.[1][3]

Ensure the storage location is inaccessible to unauthorized personnel and is designed to

contain any potential leaks.

Step 4: Disposal

Engage a Licensed Waste Contractor: The most reliable and compliant method for disposing

of pharmaceutical waste is to use a licensed hazardous waste disposal company or a DEA-

registered reverse distributor.[8] These companies are equipped to handle and transport

hazardous materials and will ensure final disposal is conducted in a compliant manner,

typically through incineration.[7][9]

Documentation:

Maintain a detailed log of all azaperone tartrate waste generated.

Obtain and retain all documentation from the waste contractor, including manifests and

certificates of destruction. This documentation is crucial for regulatory compliance and

audits.[8]
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Disposal of Empty Containers:

Empty containers that held azaperone tartrate should also be treated as hazardous waste

unless they have been triple-rinsed.

If triple-rinsing is performed, the rinsate must be collected and disposed of as hazardous

waste.

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, though incineration is the preferred method for

combustible packaging materials.[1]

Data Presentation: Regulatory and Safety
Information

Parameter Specification Source

UN Number UN2811 [1][2]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Azaperone)
[1][2]

Hazard Class 6.1 (Toxic) [2]

Hazard Statement H301: Toxic if swallowed [1][2]

Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[2]

Experimental Protocols
While this document focuses on disposal, any experimental protocol involving azaperone
tartrate should include a dedicated section on waste management. This section should detail

the specific procedures for collecting, segregating, and storing all waste generated during the

experiment, consistent with the guidelines provided above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1498174?utm_src=pdf-body
https://www.chemicalbook.com/msds/azaperone.pdf
https://www.chemicalbook.com/msds/azaperone.pdf
https://www.cpachem.com/msds?num=SB64990&dnl=sd_-_Azaperone_CAS_1649-18-9_EC_216-715-8_%28SB64990%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/azaperone.pdf
https://www.cpachem.com/msds?num=SB64990&dnl=sd_-_Azaperone_CAS_1649-18-9_EC_216-715-8_%28SB64990%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB64990&dnl=sd_-_Azaperone_CAS_1649-18-9_EC_216-715-8_%28SB64990%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/azaperone.pdf
https://www.cpachem.com/msds?num=SB64990&dnl=sd_-_Azaperone_CAS_1649-18-9_EC_216-715-8_%28SB64990%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB64990&dnl=sd_-_Azaperone_CAS_1649-18-9_EC_216-715-8_%28SB64990%29_%28EU%29.pdf
https://www.benchchem.com/product/b1498174?utm_src=pdf-body
https://www.benchchem.com/product/b1498174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1498174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualization

Waste Generation & Segregation

Packaging & Labeling Interim Storage Final Disposal

Unused/Expired
Azaperone Tartrate

Collect in Designated
Hazardous Waste Container

Contaminated Materials
(PPE, Glassware)

Empty Containers

Securely Seal and Label
'Hazardous Waste - Azaperone'

Store in Secure,
Designated Area

Arrange Pickup by
Licensed Waste Contractor

Incineration at
Permitted Facility

Obtain & Retain
Certificate of Destruction

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azaperone Tartrate waste.

This structured approach ensures that the disposal of azaperone tartrate is conducted in a

manner that is safe for laboratory personnel, compliant with regulations, and protective of the

environment. By integrating these procedures into standard laboratory operating protocols,

research institutions can build a strong foundation of safety and trust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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